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Introduction

Pigment Yellow 194 is a benzimidazolone organic pigment that offers a bright, medium to

greenish shade of yellow.[1][2][3] It is widely utilized in the coatings industry, particularly in

powder coatings, due to its excellent performance characteristics.[1][2][4][5] This pigment is

recognized for its high color strength, good heat stability, and excellent light and weathering

fastness, making it a suitable and cost-effective alternative to lead-chromate pigments.[3]

These attributes make it a preferred choice for a variety of industrial and decorative powder

coating applications.[2][6]

Key Performance Characteristics

Pigment Yellow 194 exhibits a range of desirable properties for powder coating formulations:

High Tinting Strength and Opacity: It provides strong, vibrant color even at low

concentrations, which contributes to its cost-effectiveness.[3]

Excellent Heat Stability: This pigment can withstand the high temperatures involved in the

powder coating extrusion and curing processes without significant color change.[3][4][5]

Technical data indicates stability up to 200-280°C.[5][7][8][9]

Superior Light and Weather Fastness: Pigment Yellow 194 demonstrates outstanding

resistance to fading and degradation upon exposure to UV light and environmental
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conditions, making it suitable for exterior applications.[1][10][11] Lightfastness is typically

rated on a scale of 1-8, with Pigment Yellow 194 achieving a rating of 7-8.[5][7][8][9]

Good Chemical Resistance: It shows good resistance to acids, alkalis, and various solvents,

ensuring the durability of the final coating.[1][3]

Good Dispersibility: This pigment disperses well within the powder coating matrix, which is

crucial for achieving a uniform color and smooth finish.[4][5]

Applications in Powder Coatings

The robust performance profile of Pigment Yellow 194 makes it suitable for a wide array of

powder coating applications, including:

General Industrial Coatings: Its durability and chemical resistance make it ideal for coating

machinery, equipment, and other industrial components.[2]

Automotive Coatings: It can be used in various automotive applications due to its good

weathering and heat resistance.[2][6]

Architectural Coatings: Its excellent lightfastness makes it a reliable choice for exterior

architectural elements.[10]

Decorative Coatings: The bright, clean shade of Pigment Yellow 194 is well-suited for

decorative applications on various substrates.[2]

Quantitative Data Summary
The following tables summarize the key quantitative performance data for Pigment Yellow 194
based on typical technical data sheets.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Chemical Class Benzimidazolone [1][3][7]

C.I. Name Pigment Yellow 194 [7]

C.I. Number 11785 [7][10]

CAS Number 82199-12-0 [4][5][7][8][9]

Density 1.43 - 1.5 g/cm³ [7][8][9]

Oil Absorption 40 - 98 g/100g [5][7][8][9]

Table 2: Performance and Fastness Properties
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Property Rating/Value Test Conditions Source(s)

Heat Stability 200 - 280 °C
Varies by

manufacturer
[5][7][8][9]

Light Fastness (Full

Tone)

7 - 8 (on a scale of 1-

8)
ISO 105-B02 [5][7][8][9]

Light Fastness (Tint

Tone)
7 (on a scale of 1-8) ISO 105-B02 [7]

Acid Resistance 5 (on a scale of 1-5) 5% HCl [5][7][8][9]

Alkali Resistance
4 - 5 (on a scale of 1-

5)
5% NaOH [5][7][8][9]

Water Resistance 5 (on a scale of 1-5) - [5]

Xylene Resistance 3 (on a scale of 1-5) - [7]

Ethanol Resistance 4 (on a scale of 1-5) - [7]

Ethyl Acetate

Resistance
3 (on a scale of 1-5) - [7]

MEK Resistance 3 (on a scale of 1-5) - [7]

White Spirit

Resistance
4 (on a scale of 1-5) - [7]

Experimental Protocols
Detailed methodologies for key performance evaluations of Pigment Yellow 194 in powder

coatings are provided below.

1. Protocol for Heat Stability Assessment

Objective: To determine the maximum temperature at which Pigment Yellow 194 remains

color-stable in a specific powder coating formulation.

Materials:
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Pigment Yellow 194

Base powder coating resin (e.g., Polyester-TGIC, Polyester-HAA, Epoxy-Polyester)

Extruder

Grinder/Miller

Sieving equipment

Electrostatic spray gun and application booth

Curing oven

Spectrocolorimeter

Standard testing panels (e.g., steel, aluminum)

Procedure:

Prepare a masterbatch of the powder coating formulation including the resin, additives,

and a defined concentration of Pigment Yellow 194 (e.g., 1.0% by weight).

Homogenize the raw materials in a high-speed mixer.

Extrude the mixture at a temperature appropriate for the resin system (e.g., 100-120°C).

Chip and grind the extrudate into a fine powder.

Sieve the powder to the desired particle size distribution (e.g., 20-100 µm).

Apply the powder coating onto a series of test panels using an electrostatic spray gun to a

consistent film thickness (e.g., 60-80 µm).

Cure the coated panels in a laboratory oven at a range of temperatures (e.g., 180°C,

200°C, 220°C, 240°C) for a specified duration (e.g., 10 minutes).

After cooling, measure the color of each panel using a spectrocolorimeter (CIELAB Lab*

values).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1581403?utm_src=pdf-body
https://www.benchchem.com/product/b1581403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the color difference (ΔE*) between the panels cured at higher temperatures and

a control panel cured at the standard temperature (e.g., 180°C).

The heat stability is defined as the highest temperature at which the ΔE* value remains

below a predefined threshold (e.g., ΔE* < 1.0).

2. Protocol for Lightfastness and Weathering Resistance Evaluation

Objective: To assess the resistance of a powder coating containing Pigment Yellow 194 to

color change and degradation upon exposure to simulated sunlight and weathering

conditions.

Materials:

Coated test panels prepared as described in the heat stability protocol.

Accelerated weathering apparatus (e.g., Xenon arc or QUV chamber).

Spectrocolorimeter.

Gloss meter.

Procedure:

Prepare a set of coated panels with the powder coating formulation containing Pigment
Yellow 194.

Measure the initial color (CIELAB Lab*) and gloss of the panels.

Place the panels in the accelerated weathering apparatus.

Xenon Arc Test (ASTM G155): Simulates the full spectrum of sunlight. Expose panels

for a specified duration (e.g., 1000, 2000 hours).

QUV Test (ASTM G154): Simulates the effects of UV radiation and moisture. Alternate

between UV exposure and condensation cycles.
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At regular intervals (e.g., every 250 hours), remove the panels and measure their color

and gloss.

Calculate the color change (ΔE*) and the percentage of gloss retention compared to the

initial measurements.

The lightfastness is typically rated on the Blue Wool Scale (1-8), where a higher number

indicates better fastness. This can be correlated from the ΔE* data after a specific

exposure time.

3. Protocol for Chemical Resistance Testing

Objective: To evaluate the resistance of the cured powder coating film to various chemicals.

Materials:

Cured powder coating panels.

A range of test chemicals (e.g., 5% HCl, 5% NaOH, Xylene, MEK).

Cotton balls or cloths.

Watch glasses to cover the test area.

Procedure:

Place a small cotton ball saturated with the test chemical onto the surface of the cured

coating.

Cover the cotton ball with a watch glass to prevent evaporation.

Allow the chemical to be in contact with the coating for a specified period (e.g., 24 hours).

Remove the watch glass and cotton ball, and gently wipe the area clean.

Visually inspect the coating for any signs of degradation, such as blistering, softening,

discoloration, or loss of adhesion.
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Rate the resistance on a scale of 1-5, where 5 indicates no effect and 1 indicates severe

degradation.
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Caption: Workflow for Powder Coating Manufacturing with Pigment Yellow 194.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1581403?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Define Application
Requirements

Exterior or Interior Use?

High Heat Resistance
Required?

Exterior Interior

Significant Chemical
Exposure?

Yes No

Consider Pigment Yellow 194

Yes No

Perform Laboratory Testing
(Heat, Light, Chemical)

Evaluate Alternative Pigments

Fail

Final_Selection

Pass

Click to download full resolution via product page

Caption: Decision Workflow for Selecting Pigment Yellow 194.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581403?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

